N-{2-[4-acetamido-3-(3-methylbutanoyl)phenyl]ethyl}acetamide

• IUPAC Name: N-[2-[4-acetamido-3-(3-methylbutanoyl)phenyl]ethyl]acetamide
• InChI: InChI=1S/C17H24N2O3/c1-11(2)9-17(22)15-10-14(7-8-18-12(3)20)5-6-16(15)19-13(4)21/h5-6,10-11H,7-9H2,1-4H3,(H,18,20)(H,19,21)
• InChI Key: UYGUBBZTZJNUNS-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CC(=O)C1=C(C=CC(=C1)CCNC(=O)C)NC(=O)C
• Molecular Formula: C17H24N2O3
• Molecular Weight: 304.4 g/mol

Description

N-{2-[4-acetamido-3-(3-methylbutanoyl)phenyl]ethyl}acetamide, also known as N2A3MB, is a novel synthetic compound that has been studied for its potential applications in scientific research. N2A3MB is a small molecule inhibitor of the enzyme acetyl-CoA carboxylase (ACC), which is involved in the biosynthesis of fatty acids. N2A3MB has been shown to inhibit ACC activity in vitro, and has been proposed as a potential therapeutic agent for the treatment of metabolic disorders such as obesity, diabetes, and fatty liver disease.

Mechanism of Action

Target of Action

It is known that similar compounds interact withCarbonic Anhydrase 1 and 2 . These enzymes play a crucial role in maintaining pH balance in the body and assisting in CO2 transport.

Mode of Action

Compounds with similar structures are known to undergo reactions such asfree radical bromination, nucleophilic substitution, and oxidation . These reactions can lead to changes in the compound’s structure and its interaction with its targets.

Biochemical Pathways

It is known that similar compounds can affect a variety of pathways due to their ability to undergo various reactions . The downstream effects of these pathways would depend on the specific reactions and the targets involved.

Result of Action

Based on its potential targets and reactions, it can be inferred that the compound may have significant effects on cellular processes related to ph balance and co2 transport .

Advantages and Limitations for Lab Experiments

N-{2-[4-acetamido-3-(3-methylbutanoyl)phenyl]ethyl}acetamide has several advantages for use in laboratory experiments. It is a small molecule inhibitor that can be easily synthesized, and it is highly specific for ACC. Additionally, this compound has been shown to be effective in inhibiting ACC activity in vitro. However, there are some limitations to its use in laboratory experiments. This compound has not been tested in vivo, so its effects on biochemical and physiological processes in living organisms are not known. Additionally, the long-term effects of this compound on ACC activity are not known.

Future Directions

There are several potential future directions for the study of N-{2-[4-acetamido-3-(3-methylbutanoyl)phenyl]ethyl}acetamide. First, further research is needed to determine the long-term effects of this compound on ACC activity. Additionally, further studies are needed to investigate the potential therapeutic applications of this compound in the treatment of metabolic disorders such as obesity, diabetes, and fatty liver disease. Finally, research should be conducted to explore the potential use of this compound as a tool to study the role of ACC in the regulation of fatty acid metabolism in cell culture models.

Synthesis Methods

N-{2-[4-acetamido-3-(3-methylbutanoyl)phenyl]ethyl}acetamide can be synthesized using a variety of methods. The most common method involves the reaction of 4-acetamido-3-(3-methylbutanoyl)phenylacetic acid with ethyl acetate in the presence of an acid catalyst. The reaction yields this compound as the major product, with minor amounts of other byproducts.

Scientific Research Applications

N-{2-[4-acetamido-3-(3-methylbutanoyl)phenyl]ethyl}acetamide has been studied for its potential applications in scientific research. It has been shown to inhibit ACC activity in vitro, and has been proposed as a potential therapeutic agent for the treatment of metabolic disorders such as obesity, diabetes, and fatty liver disease. Additionally, this compound has been used as a tool to study the role of ACC in the regulation of fatty acid metabolism in cell culture models. It has also been used to study the effects of ACC inhibition on the development and progression of metabolic disorders.